4-bromo-N-(4-chloro-2-fluorophenyl)-2-thiophenecarboxamide

• IUPAC Name: 4-bromo-N-(4-chloro-2-fluorophenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C11H6BrClFNOS/c12-6-3-10(17-5-6)11(16)15-9-2-1-7(13)4-8(9)14/h1-5H,(H,15,16)
• InChI Key: WCJUTUXLVGLBRC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)F)NC(=O)C2=CC(=CS2)Br
• Molecular Formula: C11H6BrClFNOS
• Molecular Weight: 334.59 g/mol

Description

4-bromo-N-(4-chloro-2-fluorophenyl)-2-thiophenecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BCF and belongs to the class of amide compounds.

Mechanism of Action

The mechanism of action of BCF involves the inhibition of tubulin polymerization, which is essential for cell division. BCF binds to the colchicine binding site on tubulin, thereby preventing the formation of microtubules. This leads to cell cycle arrest and eventually, cell death.
Biochemical and Physiological Effects:
BCF has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It also inhibits the migration and invasion of cancer cells, which are essential for metastasis. BCF has been found to have a low toxicity profile, which makes it a promising candidate for further development as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCF is its potent anticancer activity against various cancer cell lines. BCF also has low toxicity, which makes it a promising candidate for further development. However, the synthesis of BCF is complex and requires specialized equipment and expertise. Additionally, the mechanism of action of BCF is not fully understood, which limits its potential applications.

Future Directions

There are several future directions for the research on BCF. One possible direction is to investigate the potential of BCF as a combination therapy with other anticancer agents. Another direction is to explore the use of BCF in the treatment of other diseases, such as fungal and bacterial infections. Further studies are also needed to fully understand the mechanism of action of BCF and its potential applications in various fields.
Conclusion:
In conclusion, BCF is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It exhibits potent anticancer activity against various cancer cell lines and has low toxicity, making it a promising candidate for further development. However, the synthesis of BCF is complex, and the mechanism of action is not fully understood, which limits its potential applications. Further research is needed to fully explore the potential of BCF in various fields.

Scientific Research Applications

BCF has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. BCF has also been shown to have antifungal and antibacterial properties.